
An In-depth Technical Guide to the Safety Data
for Magtrieve™

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Magtrieve™

(Chromium (IV) Oxide), compiled from various safety data sheets and scientific literature. The

information is presented to be a valuable resource for researchers, scientists, and

professionals in drug development who handle this material.

Chemical and Physical Properties
Magtrieve™, a trademark for Chromium (IV) Oxide (CrO₂), is a black, synthetic magnetic solid.

[1] It is widely recognized for its utility as an oxidant in organic synthesis. A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value Source

CAS Number 12018-01-8 [2]

EC Number 234-630-4 [2]

Molecular Formula CrO₂ [2]

Molar Mass 83.99 g/mol [2]

Appearance Brown-black powder ESPI Metals SDS

Density 4.85 g/mL at 25 °C [2]

Melting Point >375 °C (decomposes) [2]

Solubility in water Insoluble ESPI Metals SDS

Other Solubilities Soluble in acids ESPI Metals SDS

Hazard Identification and Classification
Magtrieve™ is classified as a hazardous substance. The following table summarizes its

classification under the Globally Harmonized System (GHS) and provides associated hazard

information.
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Classification Code Statement

GHS Pictogram GHS07 Exclamation mark

Signal Word Warning

Hazard Statement H319 Causes serious eye irritation

Precautionary Statements P264
Wash skin thoroughly after

handling.

P280
Wear eye protection/face

protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337+P313
If eye irritation persists: Get

medical advice/attention.

Source: ESPI Metals Safety Data Sheet

GHS Classification Diagram
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GHS Classification for Magtrieve™ (Chromium (IV) Oxide)

GHS07

Exclamation Mark

Signal Word

Warning

Hazard Statement

H319: Causes serious eye irritation

Precautionary Statements

P264: Wash skin thoroughly after handling.
 P280: Wear eye protection/face protection.
 P305+P351+P338: IF IN EYES: Rinse cautiously with water...
 P337+P313: If eye irritation persists: Get medical advice/attention.

Click to download full resolution via product page

Caption: GHS hazard classification for Magtrieve™.

Toxicological Information
The primary toxicological concern with Magtrieve™ is its potential for eye irritation. Long-term

exposure to chromium compounds, in general, has been associated with an increased risk of

lung cancer.

A key study on the chronic inhalation toxicity of chromium dioxide was conducted by Lee et al.

(1988). The lowest published toxic concentration (TCLo) from this study is provided in the table

below.
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Paramete
r

Value Species Route
Exposure
Duration

Effects Source

TCLo 25 mg/m³ Rat Inhalation

6

hours/day,

5

days/week

for 2 years

Lungs,

Thorax, or

Respiration

- other

changes;

Lungs,

Thorax, or

Respiration

- changes

in lung

weight

Chemsrc

While the specific signaling pathways for Chromium (IV) Oxide are not extensively

documented, a plausible mechanism can be inferred from the well-studied toxicology of

hexavalent chromium (Cr(VI)). The toxicity of chromium compounds is often linked to their

intracellular reduction, which generates reactive oxygen species (ROS) and induces oxidative

stress.

Proposed Cellular Toxicity Pathway of Chromium Compounds

Cell

Chromium (IV) Oxide Intracellular Reduction

Chromium (III)

Reactive Oxygen Species (ROS) Oxidative Stress

DNA Damage

Cellular Damage

Click to download full resolution via product page

Caption: Proposed mechanism of chromium-induced cellular toxicity.
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Experimental Protocols
Objective: To evaluate the long-term effects of inhaled chromium dioxide dust in rats.

Methodology (summarized from the abstract):

Test Animals: Rats.

Exposure Groups:

Control group: 0 mg/m³

Low dose group: 0.5 mg/m³ (stabilized and unstabilized CrO₂)

High dose group: 25 mg/m³ (stabilized CrO₂)

Exposure Regimen: 6 hours per day, 5 days per week, for 2 years.

Observations: Pathological changes were monitored, with a focus on lung lesions.

Key Findings:

At 0.5 mg/m³, the pulmonary responses were consistent with that of a nuisance dust.

At 25 mg/m³, more significant lung lesions were observed, including dust-laden

macrophages, thickened alveolar walls, and alveolar bronchiolarization. In female rats,

keratin cysts and cystic keratinizing squamous cell carcinoma were observed.

Experimental Workflow for Chronic Inhalation Study
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Workflow for Chronic Inhalation Toxicity Study of CrO₂ in Rats

Select Rats

Allocate to Exposure Groups
(0, 0.5, 25 mg/m³)

Inhalation Exposure
(6h/day, 5d/week, 2 years)

Monitor for Pathological Changes

Perform Necropsy and Histopathology

Analyze Lung Lesions and Other Pathologies

Draw Conclusions on Toxicity

Click to download full resolution via product page

Caption: Workflow of the two-year rat inhalation study.

Objective: To utilize Magtrieve™ as an oxidant for the efficient conversion of alcohols to their

corresponding carbonyl compounds under microwave irradiation.
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Methodology:

Combine 1g of the alcohol substrate, 5g of Magtrieve™, and 20mL of toluene in a microwave

reactor vessel.

Irradiate the heterogeneous mixture under reflux. The microwave power should be adjusted

to maintain a boiling state.

After the reaction is complete (typically determined by TLC or GC analysis), cool the mixture.

Separate the Magtrieve™ from the reaction mixture using a magnet.

Evaporate the solvent (toluene) from the liquid phase to obtain the crude product.

Purify the crude product by distillation or crystallization.

Workflow for Microwave-Assisted Oxidation
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Workflow for Microwave-Assisted Oxidation using Magtrieve™

Mix Substrate, Magtrieve™, and Toluene

Microwave Irradiation under Reflux

Magnetic Separation of Magtrieve™

Solvent Evaporation

Product Purification

Isolated Carbonyl Compound

Click to download full resolution via product page

Caption: Workflow for a typical microwave-assisted oxidation reaction.

Handling and Safety Precautions
When handling Magtrieve™, it is essential to use appropriate personal protective equipment to

minimize exposure.

PPE Selection Guide for Handling Magtrieve™
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Personal Protective Equipment (PPE) for Magtrieve™

Handling Magtrieve™ Powder

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Impermeable gloves, e.g., Nitrile)

Respiratory Protection
(NIOSH/MSHA approved respirator for dusts)

Body Protection
(Lab coat, protective work clothing)
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Spill Response Procedure for Magtrieve™

Spill Occurs

Isolate Spill Area and Provide Ventilation

Wear Appropriate PPE

Clean up spill: Avoid raising dust.
Use a HEPA-filtered vacuum or gently scoop.

Place spilled material in a properly labeled, closed container

Decontaminate spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b076450?utm_src=pdf-body-img
https://www.benchchem.com/product/b076450?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. Magtrieve™ | Sigma-Aldrich [sigmaaldrich.cn]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data for
Magtrieve™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076450#safety-data-sheet-for-magtrieve-tm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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